1-(4-(2-Fluorophenyl)piperazin-1-yl)-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(2-fluorophenyl)piperazin-1-yl]-3-naphthalen-1-yloxypropan-2-ol;dihydrochloride
• InChI: InChI=1S/C23H25FN2O2.2ClH/c24-21-9-3-4-10-22(21)26-14-12-25(13-15-26)16-19(27)17-28-23-11-5-7-18-6-1-2-8-20(18)23;;/h1-11,19,27H,12-17H2;2*1H
• InChI Key: SPWXWLDZOOFXHR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(COC2=CC=CC3=CC=CC=C32)O)C4=CC=CC=C4F.Cl.Cl
• Molecular Formula: C23H27Cl2FN2O2
• Molecular Weight: 453.4 g/mol

Description

1-(4-(2-Fluorophenyl)piperazin-1-yl)-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C23H27Cl2FN2O2 and its molecular weight is 453.38. The purity is usually 95%.
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Scientific Research Applications

Binding Affinity and Selectivity

Studies on compounds structurally related to "1-(4-(2-Fluorophenyl)piperazin-1-yl)-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride" have shown significant binding properties to dopamine (DAT) and serotonin (SERT) transporters. For instance, derivatives of 1-(2-benzhydryloxyethyl)-piperazine and 1-[2-[bis-(4-fluorophenyl)methoxy]ethyl]piperazine, analogues of GBR 12909 and 12935, exhibited good DAT affinity, with some compounds being more selective for DAT over SERT (Lewis et al., 2003).

Photoluminescence and Photo-induced Electron Transfer

Novel piperazine substituted naphthalimide model compounds were synthesized and showed that the fluorescence of 4-amino-1,8-naphthalimide fluorophores could be quenched by the photoinduced electron transfer (PET) process, indicating potential applications in fluorescent probes and sensors (Gan et al., 2003).

Antimalarial Activity

Piperazine and pyrrolidine derivatives have been synthesized and evaluated for their antimalarial activity, demonstrating the importance of a hydroxyl group, a propane chain, and a fluorine atom for effective antiplasmodial activity. Certain compounds showed significant activity against Plasmodium falciparum, indicating potential for antimalarial drug development (Mendoza et al., 2011).

Anticancer Effects

Research on naftopidil and its metabolites, including structures similar to the compound , identified derivatives with selective toxicity between normal and cancer cells, indicating potential applications in cancer therapy (Shimizu et al., 2019).